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Introduction

1,3-Butanediamine, also known as 1,3-diaminobutane, is a chiral organic compound with the
chemical formula CaH12N2.[1][2][3] It is a diamine featuring two amino groups attached to a
butane backbone.[1] This compound and its derivatives are of significant interest in various
fields, including organic synthesis and polymer chemistry, due to their utility as building blocks
for more complex molecules.[1] This technical guide provides a comprehensive overview of the
core physical properties of 1,3-butanediamine, accompanied by detailed experimental
protocols for their determination.

Core Physical Properties of 1,3-Butanediamine

The physical characteristics of 1,3-butanediamine are crucial for its handling, application in
synthesis, and for purification processes. A summary of its key physical properties is presented
in the table below.
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Physical Property Value Source(s)
Molecular Formula CaHi2N2 [1112113114]
Molecular Weight 88.15 g/mol [2][4]
Appearance Colorless liquid [1]

Boiling Point 142-150 °C

Melting Point -50 °C [1]
Density 0.858 g/mL [5]
Solubility in Water Very good

Refractive Index 1.450 [5]

Flash Point 52 °C (open cup)

Vapor Pressure 0.6 kPa (at 20 °C)

Vapor Density 3.0(ar=1)

Experimental Protocols for Determination of
Physical Properties

Accurate determination of physical properties is fundamental for the characterization of
chemical compounds. The following sections detail standard laboratory protocols for measuring
the key physical properties of liquid amines like 1,3-butanediamine.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For liquid samples like 1,3-butanediamine, this can be determined by several
methods, including distillation and the Thiele tube method.[6][7]

a) Distillation Method:

A simple distillation apparatus can be used for the purification of liquids and the simultaneous
determination of their boiling point.[7]
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e Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a
condenser, a receiving flask, a heat source (heating mantle or oil bath), and boiling chips.

e Procedure:

o The liquid sample (at least 5 mL) is placed in the round-bottom flask with a few boiling
chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor that is in equilibrium with the distilling liquid.

o The flask is heated gently.
o As the liquid boils and the vapor condenses, the temperature is monitored.

o The temperature at which a steady stream of distillate is collected is recorded as the
boiling point.

b) Thiele Tube Method:
This micro method is suitable for small sample volumes.[6]

o Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), a capillary tube
sealed at one end, a rubber band or wire for attachment, and a heat source (Bunsen burner
or oil bath).

e Procedure:

[e]

A small amount of the liquid is placed in the small test tube.

o

The capillary tube is placed in the test tube with the open end down.

[¢]

The test tube is attached to the thermometer.

[¢]

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil).
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o The side arm of the Thiele tube is heated gently, which creates a convection current for
uniform heating.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Heating is stopped, and the liquid is allowed to cool.

o The temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.[6]

Melting Point Determination

For compounds that are solid at or near room temperature, the melting point is a key indicator
of purity. 1,3-Butanediamine has a very low melting point and would require a cryostat for
experimental determination. The general procedure for determining the melting point of an
organic solid is as follows:

o Apparatus: A melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes, and a
thermometer.[8][9]

e Procedure:
o A small amount of the finely powdered solid is packed into a capillary tube.[9]

o The capillary tube is placed in the heating block of the melting point apparatus or attached
to a thermometer in a Thiele tube.[8][9]

o The sample is heated slowly (1-2 °C per minute) near the expected melting point.[9]

o The temperature range from the point at which the first drop of liquid appears to the point
at which the entire sample has liquefied is recorded as the melting point range.[8] Pure
compounds typically have a sharp melting point range of 0.5-1.0 °C.[9]

Density Measurement

Density is the mass per unit volume of a substance. For liquids, it can be determined using
several methods.[10][11]
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a) Pycnometry:
This is a highly accurate method for determining the density of liquids.[10]

o Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), a balance,
and a temperature-controlled water bath.

e Procedure:

[¢]

The empty pycnometer is weighed.

[e]

It is then filled with the liquid sample and placed in a water bath to reach thermal
equilibrium.

[e]

The pycnometer is removed, dried, and weighed again.

o

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

b) Hydrometry:

A hydrometer is a simple and direct-reading instrument for determining the density of liquids.[5]
[11]

o Apparatus: A hydrometer and a graduated cylinder.
» Procedure:
o The liquid is poured into a graduated cylinder.
o The hydrometer is gently lowered into the liquid until it floats freely.

o The density is read from the scale on the hydrometer stem at the point where the surface
of the liquid meets the stem.[5]

Refractive Index Measurement

The refractive index is the ratio of the speed of light in a vacuum to its speed in a given
medium. It is a characteristic property of a substance and is useful for identification and purity
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assessment.[12][13]
e Apparatus: A refractometer (e.g., an Abbe refractometer).[12][13]
e Procedure:

o The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)
and a soft tissue.

o Afew drops of the liquid sample are placed on the prism.
o The prism is closed, and the light source is adjusted.

o The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read from the instrument's scale. The temperature should also be
recorded as the refractive index is temperature-dependent.[12]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the boiling point of a
liquid sample using the Thiele tube method.
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Place liquid sample and
inverted capillary tube
in a small test tube.

Attach the test tube
to a thermometer.

Place the assembly
in a Thiele tube
containing heating oil.

Gently heat the
side arm of the
Thiele tube.

Observe for a steady
stream of bubbles from
the capillary tube.

Bubbles observed

\

Stop heating and

allow the apparatus
to cool.

Observe the temperature at
which the liquid is drawn
back into the capillary tube.

Record this temperature
as the boiling point.

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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